Cas no 1807168-49-5 (3-Bromo-5-fluoromethyl-2-nitropyridine)
3-Bromo-5-fluoromethyl-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-5-fluoromethyl-2-nitropyridine
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- Inchi: 1S/C6H4BrFN2O2/c7-5-1-4(2-8)3-9-6(5)10(11)12/h1,3H,2H2
- InChI Key: VWIPHIHDFIZNSD-UHFFFAOYSA-N
- SMILES: BrC1C([N+](=O)[O-])=NC=C(CF)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 175
- XLogP3: 1.8
- Topological Polar Surface Area: 58.7
3-Bromo-5-fluoromethyl-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013231-250mg |
3-Bromo-5-fluoromethyl-2-nitropyridine |
1807168-49-5 | 95% | 250mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A029013231-1g |
3-Bromo-5-fluoromethyl-2-nitropyridine |
1807168-49-5 | 95% | 1g |
$2,981.85 | 2022-03-31 |
3-Bromo-5-fluoromethyl-2-nitropyridine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-Bromo-5-fluoromethyl-2-nitropyridine
Comprehensive Analysis of 3-Bromo-5-fluoromethyl-2-nitropyridine (CAS No. 1807168-49-5): Properties, Applications, and Industry Trends
3-Bromo-5-fluoromethyl-2-nitropyridine (CAS No. 1807168-49-5) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with bromo, fluoromethyl, and nitro functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for precision medicine and targeted therapies.
The compound's physicochemical properties—including a molecular weight of 235.02 g/mol and moderate lipophilicity—enable optimal drug-like characteristics. Researchers frequently search for "synthesis methods for nitropyridine derivatives" or "3-Bromo-5-fluoromethyl-2-nitropyridine solubility," reflecting its technical relevance. Innovations in green chemistry have also spurred interest in eco-friendly preparation routes, such as catalytic fluorination techniques, to reduce environmental impact.
In the context of AI-driven drug discovery, 1807168-49-5 has gained attention as a scaffold for virtual screening. Computational models predict its potential in modulating protein-protein interactions, a hot topic in oncology research. Additionally, its structural analogs are explored for CNS drug development, addressing neurological disorders like Alzheimer's—a trending focus area in 2024.
From an industrial perspective, the compound's patent landscape reveals increasing filings in bioconjugation technologies and proteolysis-targeting chimeras (PROTACs). Suppliers often optimize storage conditions (recommended: -20°C under inert gas) to ensure stability, a frequent query among buyers. Regulatory compliance with REACH and ICH guidelines further underscores its commercial viability.
Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the nitropyridine moiety's photophysical properties. With the global fine chemicals market projected to exceed $200 billion by 2027, demand for specialized intermediates like 3-Bromo-5-fluoromethyl-2-nitropyridine is expected to grow, particularly in Asia-Pacific contract research organizations.
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